Cas no 1355626-75-3 (3H-Pyrazol-3-imine, 1,2-dihydro-2-(1-methylethyl)-5-phenyl-)

• Product Name: 3H-Pyrazol-3-imine, 1,2-dihydro-2-(1-methylethyl)-5-phenyl-
• CAS No: 1355626-75-3
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 5169467
• Update Time: 2025-08-05

3H-Pyrazol-3-imine, 1,2-dihydro-2-(1-methylethyl)-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-imine, 1,2-dihydro-2-(1-methylethyl)-5-phenyl-
• 5-Phenyl-2-(propan-2-yl)-2,3-dihydro-1h-pyrazol-3-imine

• Inchi： 1S/C12H15N3/c1-9(2)15-12(13)8-11(14-15)10-6-4-3-5-7-10/h3-9,13-14H,1-2H3
• InChI Key： YUYZLKVQFWNIRL-UHFFFAOYSA-N
• SMILES： N1C(C2=CC=CC=C2)=CC(=N)N1C(C)C

Additional information on 3H-Pyrazol-3-imine, 1,2-dihydro-2-(1-methylethyl)-5-phenyl-

Comprehensive Overview of 3H-Pyrazol-3-imine, 1,2-dihydro-2-(1-methylethyl)-5-phenyl- (CAS No. 1355626-75-3)

3H-Pyrazol-3-imine, 1,2-dihydro-2-(1-methylethyl)-5-phenyl- (CAS No. 1355626-75-3) is a specialized organic compound belonging to the pyrazole family. This compound has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals are increasingly exploring its derivatives for innovative solutions in drug discovery and sustainable chemistry.

The molecular structure of 3H-Pyrazol-3-imine, 1,2-dihydro-2-(1-methylethyl)-5-phenyl- features a pyrazole core substituted with a phenyl group and an isopropyl moiety. This configuration imparts distinct chemical reactivity, making it a valuable intermediate in synthetic chemistry. The compound’s CAS number 1355626-75-3 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documents.

One of the most intriguing aspects of 3H-Pyrazol-3-imine derivatives is their role in medicinal chemistry. Recent studies highlight their potential as building blocks for kinase inhibitors, which are critical in targeted cancer therapies. The rise of personalized medicine and the demand for novel small-molecule drugs have fueled interest in this compound, particularly in the context of AI-driven drug discovery and high-throughput screening.

In agrochemical applications, 3H-Pyrazol-3-imine, 1,2-dihydro-2-(1-methylethyl)-5-phenyl- has shown promise as a precursor for crop protection agents. With the global push toward sustainable agriculture, researchers are investigating its derivatives for eco-friendly pest control solutions. This aligns with the growing trend of green chemistry and the reduction of synthetic pesticide footprints.

The compound’s physicochemical properties, such as solubility, stability, and reactivity, are key factors in its industrial adoption. Analytical techniques like HPLC, NMR, and mass spectrometry are commonly employed to characterize CAS 1355626-75-3 and ensure its purity for research and commercial use. These methods are integral to quality control in pharmaceutical and chemical manufacturing.

Market dynamics for 3H-Pyrazol-3-imine-based compounds reflect broader trends in the fine chemicals sector. The increasing outsourcing of chemical synthesis to specialized manufacturers, coupled with the demand for custom synthesis services, has created opportunities for suppliers of this niche intermediate. Companies are also leveraging blockchain technology to enhance supply chain transparency for such high-value chemicals.

From a regulatory standpoint, 3H-Pyrazol-3-imine, 1,2-dihydro-2-(1-methylethyl)-5-phenyl- is subject to standard chemical safety protocols. While not classified as hazardous under current guidelines, proper handling and storage are essential to maintain its integrity. Safety data sheets (SDS) provide detailed instructions for laboratory and industrial use, emphasizing the importance of risk assessment in chemical management.

Looking ahead, the future of CAS 1355626-75-3 appears promising, with ongoing research exploring its potential in catalysis, material science, and bioactive molecule design. Innovations in synthetic methodologies, such as flow chemistry and photocatalysis, could further expand its applications. As the scientific community continues to uncover its versatility, this compound is poised to play a pivotal role in advancing multiple industries.

For researchers and procurement specialists seeking reliable sources of 3H-Pyrazol-3-imine, 1,2-dihydro-2-(1-methylethyl)-5-phenyl-, verifying suppliers’ credentials and quality certifications is crucial. Reputable manufacturers often provide analytical reports and technical support to ensure seamless integration into R&D workflows. Collaboration between academia and industry will be instrumental in unlocking the full potential of this fascinating compound.